Sodium;(6R,7R)-7-[[1-(4-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Sodium;(6R,7R)-7-[[1-(4-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
143407-75-4
VCID:
VC0136132
InChI:
InChI=1S/C20H21BrN2O4S.Na/c1-11-10-28-17-14(16(24)23(17)15(11)18(25)26)22-19(27)20(8-2-3-9-20)12-4-6-13(21)7-5-12;/h4-7,14,17H,2-3,8-10H2,1H3,(H,22,27)(H,25,26);/q;+1/p-1/t14-,17-;/m1./s1
SMILES:
CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Br)SC1)C(=O)[O-].[Na+]
Molecular Formula:
C20H20BrN2NaO4S
Molecular Weight:
487.3 g/mol
Sodium;(6R,7R)-7-[[1-(4-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
CAS No.: 143407-75-4
Main Products
VCID: VC0136132
Molecular Formula: C20H20BrN2NaO4S
Molecular Weight: 487.3 g/mol
CAS No. | 143407-75-4 |
---|---|
Product Name | Sodium;(6R,7R)-7-[[1-(4-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
Molecular Formula | C20H20BrN2NaO4S |
Molecular Weight | 487.3 g/mol |
IUPAC Name | sodium;(6R,7R)-7-[[1-(4-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
Standard InChI | InChI=1S/C20H21BrN2O4S.Na/c1-11-10-28-17-14(16(24)23(17)15(11)18(25)26)22-19(27)20(8-2-3-9-20)12-4-6-13(21)7-5-12;/h4-7,14,17H,2-3,8-10H2,1H3,(H,22,27)(H,25,26);/q;+1/p-1/t14-,17-;/m1./s1 |
Standard InChIKey | BSBNABUSTZEKRE-SATBOSKTSA-M |
Isomeric SMILES | CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Br)SC1)C(=O)[O-].[Na+] |
SMILES | CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Br)SC1)C(=O)[O-].[Na+] |
Canonical SMILES | CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Br)SC1)C(=O)[O-].[Na+] |
Synonyms | 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((1-(4-bromo phenyl)cyclopentyl)carbonyl)amino)-3-methyl-8-oxo-, monosodium salt, ( 6R-trans)- |
PubChem Compound | 23680108 |
Last Modified | Nov 11 2021 |
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